2,6-Dichloropyridine-3,5-dicarboxylic acid
2,6-Dichloropyridine-3,5-dicarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
58584-82-0
VCID:
VC0372813
InChI:
InChI=1S/C7H3Cl2NO4/c8-4-2(6(11)12)1-3(7(13)14)5(9)10-4/h1H,(H,11,12)(H,13,14)
SMILES:
C1=C(C(=NC(=C1C(=O)O)Cl)Cl)C(=O)O
Molecular Formula:
C7H3Cl2NO4
Molecular Weight:
236.01g/mol
2,6-Dichloropyridine-3,5-dicarboxylic acid
CAS No.: 58584-82-0
Main Products
VCID: VC0372813
Molecular Formula: C7H3Cl2NO4
Molecular Weight: 236.01g/mol
CAS No. | 58584-82-0 |
---|---|
Product Name | 2,6-Dichloropyridine-3,5-dicarboxylic acid |
Molecular Formula | C7H3Cl2NO4 |
Molecular Weight | 236.01g/mol |
IUPAC Name | 2,6-dichloropyridine-3,5-dicarboxylic acid |
Standard InChI | InChI=1S/C7H3Cl2NO4/c8-4-2(6(11)12)1-3(7(13)14)5(9)10-4/h1H,(H,11,12)(H,13,14) |
Standard InChIKey | TXJMUXYEEVSJQV-UHFFFAOYSA-N |
SMILES | C1=C(C(=NC(=C1C(=O)O)Cl)Cl)C(=O)O |
Canonical SMILES | C1=C(C(=NC(=C1C(=O)O)Cl)Cl)C(=O)O |
PubChem Compound | 824638 |
Last Modified | Nov 11 2021 |
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